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Chemical and Biological Profile of Salinazid

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Salinazid

CAS No.: 495-84-1

Cat. No.: S542346

The table below summarizes the core identity and properties of Salinazid from the available technical data.

Property Description

IUPAC Name N-[(E)-(2-hydroxyphenyl)methylideneamino]pyridine-4-carboxamide [1]

Molecular Formula  C;3H;1N30, [1] [2] [3]

Molecular Weight 241.25 g/mol [1] [2] [4]

CAS Registry 495-84-1 [1] [2] [3]

Number

Synonyms Nupasal, Nilazid, Salizid, SIH1, Salicylaldehyde isonicotinoyl hydrazone [1] [2]
[3]

Primary Anti-tuberculosis (TB) drug; potent Cu(ll) ionophore [1] [2]

Documented

Activity

Noted Cellular Preferentially kills HepG2 (liver cancer) cells over HUVEC (human umbilical vein

Effect endothelial) cells; noted as superior to clioquinol [2]

This table details the key physicochemical properties of Salinazid.
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Physicochemical Property Value / Description

Appearance Typically solid at room temperature [1]
Melting Point 232-233°C [1]

Density 1.24 g/cm3 [1] [2]

LogP 1.942 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor Count 4[1]

Solubility (DMSO) > 250 mg/mL (~1036.27 mM) [1]

Mechanism of Action and Research Context

Based on the gathered information, Salinazid has two primary documented contexts:

¢ Anti-tuberculosis Activity: It is recognized as a therapeutic agent for tuberculosis (TB) [1].

e Coor lonophore Activity: It is characterized as a potent copper (Cu(ll)) ionophore. This property is
associated with selective cytotoxicity against HepG2 liver cancer cells in a research setting,
suggesting it may play a role in disrupting metal ion homeostasis in certain cancer cells [2].

Visualizing the Documented Mechanism of Action

The following diagram illustrates the core mechanistic relationship of Salinazid as a copper ionophore,

based on the information from the search results.
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Salinazid acts as a Cu(Il) ionophore, selectively increasing cytotoxicity in HepG2 cells.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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